Cucurbit[5]uril--cucurbit[10]uril
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Description
Cucurbit[5]uril--cucurbit[10]uril is a cucurbituril clathrate. It contains a cucurbit[10]uril and a cucurbit[5]uril.
Scientific Research Applications
Coordination Chemistry and Supramolecular Materials
Cucurbit[n]urils, including Cucurbit[5]uril and Cucurbit[10]uril, have shown significant potential in the field of supramolecular chemistry. They are known for their molecular recognition properties in aqueous media, which have been utilized in creating complex coordination compounds and poly-dimensional coordination polymers (Ni et al., 2013). These compounds can lead to new synthesis routes and advantageous properties in hybrid porous solids, with applications ranging from structure design to controlled porosity.
Supramolecular Catalysis
Cucurbit[n]urils have been employed in supramolecular catalysis. For instance, Cucurbit[8]uril has been used to facilitate the photodimerization of coumarins in water, showcasing its role as a supramolecular catalytic nanoreaction vessel (Pemberton et al., 2010). This application demonstrates the potential of these compounds in synthetic chemistry and materials science.
Protein Recognition and Self-Assembly
Cucurbituril chemistry has also been instrumental in the recognition and binding of amino acids, peptides, and proteins. Their high affinities and selectivities in aqueous media make them promising synthetic receptors (Urbach & Ramalingam, 2011). This has opened avenues in the design of protein stacks using Cucurbit[8]uril as a glue molecule, maintaining the bioactivities of the proteins involved (Yang et al., 2012).
Drug Delivery and Pharmaceutical Applications
In the pharmaceutical realm, Cucurbit[n]urils, particularly Cucurbit[7]uril and Cucurbit[10]uril, have shown promise in drug delivery systems. Their ability to form host-guest complexes with various molecules can improve the physical and chemical properties of drugs (Kuok et al., 2017). Additionally, they have been used to modulate the bioactivity of certain compounds, expanding their applications in pharmaceutical chemistry (Yin et al., 2018).
Gas Phase Chemistry and Analytical Applications
The gas phase chemistry of Cucurbit[n]urils is another area of interest, particularly for understanding their binding properties in the absence of solvents and counterions. This research is critical for future applications in drug encapsulation and analytical assays (Yang & Dearden, 2011).
properties
Product Name |
Cucurbit[5]uril--cucurbit[10]uril |
---|---|
Molecular Formula |
C90H90N60O30 |
Molecular Weight |
2492.1 g/mol |
InChI |
InChI=1S/C60H60N40O20.C30H30N20O10/c101-41-61-1-62-22-24-66(42(62)102)4-70-26-28-74(46(70)106)8-78-30-32-82(50(78)110)12-86-34-36-90(54(86)114)16-94-38-40-98(58(94)118)19-97-39-37-93(57(97)117)15-89-35-33-85(53(89)113)11-81-31-29-77(49(81)109)7-73-27-25-69(45(73)105)3-65(41)23-21(61)63-2-64(22)44(104)68(24)6-72(26)48(108)76(28)10-80(30)52(112)84(32)14-88(34)56(116)92(36)18-96(38)60(120)100(40)20-99(39)59(119)95(37)17-91(35)55(115)87(33)13-83(31)51(111)79(29)9-75(27)47(107)71(25)5-67(23)43(63)103;51-21-31-1-32-12-14-36(22(32)52)4-40-16-18-44(26(40)56)8-48-20-19-47(29(48)59)7-43-17-15-39(25(43)55)3-35(21)13-11(31)33-2-34(12)24(54)38(14)6-42(16)28(58)46(18)10-50(20)30(60)49(19)9-45(17)27(57)41(15)5-37(13)23(33)53/h21-40H,1-20H2;11-20H,1-10H2 |
InChI Key |
PKGYPSDXRRISTA-UHFFFAOYSA-N |
Canonical SMILES |
C1N2C3C4N(C2=O)CN5C6C7N(C5=O)CN8C9C2N(C8=O)CN5C8C%10N(C5=O)CN5C%11C(N1C5=O)N1CN3C(=O)N4CN6C(=O)N7CN9C(=O)N2CN8C(=O)N%10CN%11C1=O.C1N2C3C4N(C2=O)CN5C6C7N(C5=O)CN8C9C2N(C8=O)CN5C8C%10N(C5=O)CN5C%11C%12N(C5=O)CN5C%13C%14N(C5=O)CN5C%15C%16N(C5=O)CN5C%17C%18N(C5=O)CN5C%19C%20N(C5=O)CN5C%21C(N1C5=O)N1CN3C(=O)N4CN6C(=O)N7CN9C(=O)N2CN8C(=O)N%10CN%11C(=O)N%12CN%13C(=O)N%14CN%15C(=O)N%16CN%17C(=O)N%18CN%19C(=O)N%20CN%21C1=O |
Origin of Product |
United States |
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